Cas no 2137917-12-3 (3-(aminomethyl)-3-phenyl-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers)

• Product Name: 3-(aminomethyl)-3-phenyl-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers
• CAS No: 2137917-12-3
• CID: 4640429
• Update Time: 2025-10-28

3-(aminomethyl)-3-phenyl-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-phenyl-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers

Additional information on 3-(aminomethyl)-3-phenyl-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers

3-(Aminomethyl)-3-phenyl-1-(trifluoromethyl)cyclobutan-1-ol Hydrochloride: A Comprehensive Overview

The compound 3-(aminomethyl)-3-phenyl-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride is a highly specialized chemical entity with significant potential in various fields, particularly in pharmaceutical research and development. This compound, identified by the CAS number 2137917-12-3, is a mixture of diastereomers, which adds complexity to its synthesis and characterization. The presence of multiple functional groups, including an amino group, a trifluoromethyl group, and a hydroxyl group, makes this compound a versatile building block for medicinal chemists.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of ring-closing metathesis and subsequent functionalization steps. The use of Grubbs catalyst has been pivotal in achieving high yields and excellent stereocontrol during the formation of the cyclobutane ring. This approach not only simplifies the synthesis but also ensures the formation of the desired diastereomers, which are critical for downstream applications.

The structure of 3-(aminomethyl)-3-phenyl-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride is characterized by a cyclobutane ring system, which is known for its unique electronic and steric properties. The trifluoromethyl group introduces significant electron-withdrawing effects, enhancing the compound's stability and reactivity. Meanwhile, the amino group provides nucleophilic character, making it amenable to various post-synthesis modifications. The hydroxyl group further contributes to the compound's versatility by allowing for additional functionalization or participation in hydrogen bonding interactions.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The cyclobutane ring system has been shown to exhibit favorable pharmacokinetic properties, including good bioavailability and metabolic stability. Recent studies have demonstrated that derivatives of this compound can modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, making them valuable candidates for treating diseases like cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 3-(aminomethyl)-3-phenyl-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride has also found utility in materials science. Its unique combination of functional groups makes it an ideal candidate for constructing advanced materials with tailored properties. For instance, researchers have explored its use in designing self-healing polymers and stimuli-responsive materials, where the amino and hydroxyl groups play crucial roles in dynamic covalent bonding networks.

The mixture of diastereomers present in this compound introduces an additional layer of complexity in terms of stereochemical control. However, this also presents an opportunity for exploiting stereoselective effects in biological systems. Recent advancements in chiral recognition techniques have enabled the separation and characterization of individual diastereomers, providing deeper insights into their respective biological activities. This has paved the way for enantioselective drug design strategies, where specific diastereomers can be optimized for enhanced efficacy and reduced side effects.

From a synthetic standpoint, the preparation of 3-(aminomethyl)-3-phenyl-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride involves a multi-step process that highlights the importance of modern catalytic methods. The initial formation of the cyclobutane ring is achieved through ring-closing metathesis using a ruthenium-based catalyst. Subsequent steps involve selective oxidation and functionalization to introduce the amino and trifluoromethyl groups. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility for further applications.

Looking ahead, ongoing research is focused on expanding the versatility of this compound by exploring novel functionalization pathways. For instance, researchers are investigating methods to introduce additional stereocenters or modify existing functional groups to enhance bioavailability or target specificity. These efforts are supported by cutting-edge analytical techniques such as NMR spectroscopy and X-ray crystallography, which provide detailed insights into the compound's structure and conformational dynamics.

In conclusion, 3-(aminomethyl)-3-phenyl-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride stands out as a versatile and promising chemical entity with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodology and biological characterization techniques, positions it as a valuable tool for advancing scientific research and innovation.